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Compound of Interest

Compound Name: Erythromycin Lactobionate

Cat. No.: B125226 Get Quote

Erythromycin Lactobionate: A Comprehensive
Technical Guide
Erythromycin Lactobionate is the lactobionate salt form of erythromycin, a macrolide

antibiotic produced by a strain of Saccharopolyspora erythraea (formerly Streptomyces

erythraeus).[1][2] This water-soluble salt is suitable for intravenous administration, allowing for

the achievement of high plasma levels in the treatment of serious bacterial infections.[3] This

guide provides an in-depth overview of its chemical structure, properties, mechanism of action,

and relevant experimental protocols for researchers, scientists, and drug development

professionals.

Chemical Structure and Properties
Erythromycin Lactobionate is formed by the salt linkage between the basic erythromycin

molecule and lactobionic acid.[3][4] The chemical name is erythromycin mono(4-O-β-D-

galactopyranosyl-D-gluconate).[5] It is a white to off-white lyophilized powder that is freely

soluble in water and alcohol.[3][4]

Below is a diagram illustrating the components of Erythromycin Lactobionate.

Erythromycin Base
(C37H67NO13) Ionic Bond Lactobionic Acid

(C12H22O12)
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Components of Erythromycin Lactobionate.

Physicochemical Properties
A summary of the key physicochemical properties of Erythromycin Lactobionate is presented

in the table below.

Property Value Source(s)

Molecular Formula C49H89NO25 [5]

Molecular Weight 1092.2 g/mol [5][6]

Appearance
White or slightly yellow

hygroscopic powder
[3]

Melting Point 145° to 150°C [3][7]

Solubility

Water: ~200 mg/mL, Freely

soluble in ethanol and

methanol, Very slightly soluble

in acetone and methylene

chloride.

[3][7]

pKa (Strongest Basic) 8.38 [6]

pKa (Strongest Acidic) 12.44 [6]

Mechanism of Action
Erythromycin exerts its bacteriostatic action by inhibiting protein synthesis in susceptible

bacteria.[1][8] It diffuses through the bacterial cell membrane and reversibly binds to the 50S

subunit of the bacterial ribosome.[5][8] This binding action blocks the translocation of peptides,

thereby preventing the elongation of the polypeptide chain and halting protein synthesis.[8][9]

Erythromycin does not affect nucleic acid synthesis.[2][4] The specificity of erythromycin for the

bacterial ribosome, with minimal effect on human ribosomes, accounts for its therapeutic utility.

[9]
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The following diagram illustrates the mechanism of action of Erythromycin Lactobionate.

Bacterial Cell

50S Ribosomal Subunit

Protein Synthesis

 essential for

Inhibition

Bacterial Growth &
Replication

 enables

Erythromycin
Lactobionate

 Binds to

Click to download full resolution via product page

Inhibition of bacterial protein synthesis.

Experimental Protocols
Reconstitution and Dilution for Intravenous
Administration
Erythromycin Lactobionate for injection is a lyophilized powder that requires reconstitution

and further dilution before administration.[4]

Materials:

Erythromycin Lactobionate vial (e.g., 500 mg)[4]
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Sterile Water for Injection, USP (without preservatives)[10]

Intravenous (IV) diluent (e.g., 0.9% Sodium Chloride Injection, USP; Lactated Ringer's

Injection, USP)[10][11]

Procedure:

Initial Reconstitution: Add 10 mL of Sterile Water for Injection, USP to a 500 mg vial of

Erythromycin Lactobionate. This provides an initial concentration of 50 mg/mL.[4][10] It is

crucial to use only Sterile Water for Injection for this initial step, as other diluents containing

inorganic salts can cause precipitation.[10]

Further Dilution for Continuous Infusion: The reconstituted solution should be further diluted

to a final concentration of 1 mg/mL (1 g per liter).[11][12]

Further Dilution for Intermittent Infusion: For intermittent infusion, the reconstituted solution

can be diluted to a final concentration of 1 to 5 mg/mL.[11]

pH Adjustment: Acidic solutions of Erythromycin Lactobionate are unstable. The pH of the

final diluted solution should be in the optimal range for stability (6.5 - 7.5).[4][11] If necessary,

a buffering agent like 4% sodium bicarbonate may be added.[11]

Administration: The final diluted solution should be administered by slow continuous or

intermittent intravenous infusion.[12][13] IV push is not an acceptable method of

administration.[2]

Antimicrobial Susceptibility Testing (AST)
Quantitative methods are used to determine the minimum inhibitory concentrations (MICs) of

Erythromycin, which provide estimates of the susceptibility of bacteria to the antibiotic.[14]

a) Broth or Agar Dilution Method: This is a standardized procedure to determine the MIC of an

antimicrobial agent.[14]

Materials:

Standardized erythromycin powder[14]
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Bacterial inoculum standardized to a specific concentration[14]

Appropriate broth or agar medium[14]

Procedure:

Prepare serial twofold dilutions of erythromycin in the broth or agar medium.

Inoculate each dilution with a standardized suspension of the test bacterium.

Incubate the tubes or plates under appropriate conditions.

The MIC is the lowest concentration of erythromycin that completely inhibits the visible

growth of the bacterium.[14]

b) Disk Diffusion Method: This method provides a qualitative assessment of bacterial

susceptibility.

Materials:

Paper disks impregnated with 15 mcg of erythromycin[12]

Agar plates

Standardized bacterial inoculum

Procedure:

Evenly inoculate the surface of an agar plate with the test bacterium.

Place the erythromycin-impregnated disk on the agar surface.

Incubate the plate under appropriate conditions.

Measure the diameter of the zone of growth inhibition around the disk. The size of the zone

is correlated with the MIC to determine if the bacterium is susceptible, intermediate, or

resistant to erythromycin.[13]
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Quantitative Data
In Vitro Susceptibility Data
Erythromycin is active against a range of Gram-positive and some Gram-negative bacteria.[9]

[15] The table below summarizes the Minimum Inhibitory Concentration (MIC) values for

several medically significant bacteria.

Bacterial Species MIC (µg/mL) Source(s)

Staphylococcus aureus 0.6 [15][16]

Streptococcus pneumoniae 0.06 [15][16]

Group A Streptococci (clinical

isolates)
0.031 [15][16]

Pharmacokinetic Data
Following intravenous infusion, Erythromycin Lactobionate provides therapeutic plasma

concentrations.

Dosage and
Administration

Peak Plasma
Concentration

Time to Peak
Elimination
Half-Life

Source(s)

500 mg infused

over 1 hour in

fasting adults

~10 mcg/mL 1 hour
Not specified in

this result
[4][12][13]

1000 mg infused

over 30-60

minutes in

patients with

respiratory tract

infections

33.3 - 34.4 mg/L End of infusion 1.9 - 2.0 hours [17]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://synapse.patsnap.com/article/what-is-erythromycin-lactobionate-used-for
https://www.biomol.com/products/chemicals/antibiotics/erythromycin-lactobionate-cay17189-500
https://www.biomol.com/products/chemicals/antibiotics/erythromycin-lactobionate-cay17189-500
https://cdn.caymanchem.com/cdn/insert/17189.pdf
https://www.biomol.com/products/chemicals/antibiotics/erythromycin-lactobionate-cay17189-500
https://cdn.caymanchem.com/cdn/insert/17189.pdf
https://www.biomol.com/products/chemicals/antibiotics/erythromycin-lactobionate-cay17189-500
https://cdn.caymanchem.com/cdn/insert/17189.pdf
https://www.benchchem.com/product/b125226?utm_src=pdf-body
https://www.accessdata.fda.gov/drugsatfda_docs/label/2022/050609Orig1s051lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2013/050609s034lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2008/050609s025lbl.pdf
https://pubmed.ncbi.nlm.nih.gov/7107025/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Erythromycin Lactobionate remains a clinically important antibiotic for intravenous therapy of

susceptible bacterial infections. Its well-characterized chemical properties, established

mechanism of action, and predictable pharmacokinetics make it a valuable tool in the medical

field. The experimental protocols outlined provide a foundation for its preparation,

administration, and microbiological evaluation. Further research into its applications and

potential for combination therapies is ongoing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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